Cas no 1783390-73-7 (methyl 7-chloro-2-methylpyrazolo1,5-apyrimidine-5-carboxylate)

• Product Name: methyl 7-chloro-2-methylpyrazolo1,5-apyrimidine-5-carboxylate
• CAS No: 1783390-73-7
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD28532839
• CID: 4615904
• PubChem ID: 84690114
• Update Time: 2025-08-05

methyl 7-chloro-2-methylpyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-chloro-2-methylpyrazolo1,5-apyrimidine-5-carboxylate

• MDL： MFCD28532839
• Inchi： 1S/C9H8ClN3O2/c1-5-3-8-11-6(9(14)15-2)4-7(10)13(8)12-5/h3-4H,1-2H3
• InChI Key： MKIYOGTXOPCPET-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=NC2=CC(C)=NN21

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.5Ų

Additional information on methyl 7-chloro-2-methylpyrazolo1,5-apyrimidine-5-carboxylate

Methyl 7-Chloro-2-Methylpyrazolo[1,5-a]Pyrimidine-5-Carboxylate: A Comprehensive Overview

Methyl 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate, identified by the CAS number 1783390-73-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug design and materials science. The structure of this compound features a pyrazolo[1,5-a]pyrimidine core with substituents at positions 2, 5, and 7. The presence of a methyl group at position 2 and a chlorine atom at position 7 introduces unique electronic and steric properties, making it a valuable molecule for further exploration.

The synthesis of methyl 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the pyrazolo[1,5-a]pyrimidine ring system through cyclization reactions. Subsequent substitution reactions introduce the methyl and chlorine groups at specific positions. The carboxylate group at position 5 is introduced via esterification or other suitable methods. This compound is often isolated as a white crystalline solid and is stable under normal storage conditions.

Recent studies have highlighted the potential of methyl 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate in various therapeutic areas. For instance, researchers have explored its activity as a kinase inhibitor, which is crucial for targeting cellular signaling pathways involved in cancer progression. The compound's ability to modulate these pathways makes it a promising candidate for anti-cancer drug development. Additionally, its unique electronic properties have been investigated for applications in optoelectronic materials, where it could serve as a building block for advanced semiconductor devices.

In terms of pharmacokinetics, methyl 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate exhibits favorable absorption profiles in preclinical models. Its bioavailability and metabolic stability are attributes that enhance its potential as an orally active drug candidate. Furthermore, preliminary toxicity studies suggest that this compound has a manageable safety profile, which is essential for advancing it into clinical trials.

The structural versatility of methyl 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate also lends itself to further chemical modifications. Researchers are actively exploring analogs with different substituents to optimize its pharmacological properties. For example, replacing the chlorine atom with other halogens or introducing additional functional groups could enhance its efficacy or reduce off-target effects.

In conclusion, methyl 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 1783390-73-7) represents a compelling molecule with diverse applications in both therapeutic and materials science domains. Its unique structure and promising biological activity position it as a key compound for future research and development efforts.